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molecular formula C10H6N2OS2 B8427136 7-(Thiophen-2-yl)carbonylimidazo[5,1-b]thiazole

7-(Thiophen-2-yl)carbonylimidazo[5,1-b]thiazole

Cat. No. B8427136
M. Wt: 234.3 g/mol
InChI Key: PUMKJGAQPFOZIR-UHFFFAOYSA-N
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Patent
US06908913B2

Procedure details

7-(Thiophen-2-yl)carbonylimidazo[5,1-b]thiazole (1.37 g) was prepared in the same manner as in step a) of Synthesis Example 3, except that 1.50 g of 7-iodoimidazo[5,1-b]thiazole and 0.561 ml of thiophene-2-aldehyde were used as the starting compounds.
Name
7-iodoimidazo[5,1-b]thiazole
Quantity
1.5 g
Type
reactant
Reaction Step One
Name
thiophene-2-aldehyde
Quantity
0.561 mL
Type
reactant
Reaction Step Two
Name
7-(Thiophen-2-yl)carbonylimidazo[5,1-b]thiazole

Identifiers

REACTION_CXSMILES
I[C:2]1[N:3]=[CH:4][N:5]2[CH:9]=[CH:8][S:7][C:6]=12.[S:10]1[CH:14]=[CH:13][CH:12]=[C:11]1[CH:15]=[O:16]>>[S:10]1[CH:14]=[CH:13][CH:12]=[C:11]1[C:15]([C:2]1[N:3]=[CH:4][N:5]2[CH:9]=[CH:8][S:7][C:6]=12)=[O:16]

Inputs

Step One
Name
7-iodoimidazo[5,1-b]thiazole
Quantity
1.5 g
Type
reactant
Smiles
IC=1N=CN2C1SC=C2
Step Two
Name
thiophene-2-aldehyde
Quantity
0.561 mL
Type
reactant
Smiles
S1C(=CC=C1)C=O

Conditions

Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CUSTOM
Type
CUSTOM
Details
of Synthesis Example 3

Outcomes

Product
Name
7-(Thiophen-2-yl)carbonylimidazo[5,1-b]thiazole
Type
product
Smiles
S1C(=CC=C1)C(=O)C=1N=CN2C1SC=C2
Measurements
Type Value Analysis
AMOUNT: MASS 1.37 g

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.